4-(((1H-Indol-3-yl)methylene)amino)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione
Description
Properties
CAS No. |
676151-26-1 |
|---|---|
Molecular Formula |
C17H12FN5S |
Molecular Weight |
337.4 g/mol |
IUPAC Name |
3-(2-fluorophenyl)-4-[(E)-1H-indol-3-ylmethylideneamino]-1H-1,2,4-triazole-5-thione |
InChI |
InChI=1S/C17H12FN5S/c18-14-7-3-1-6-13(14)16-21-22-17(24)23(16)20-10-11-9-19-15-8-4-2-5-12(11)15/h1-10,19H,(H,22,24)/b20-10+ |
InChI Key |
IXOTZSGJEWBTNQ-KEBDBYFISA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=CN2)/C=N/N3C(=NNC3=S)C4=CC=CC=C4F |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)C=NN3C(=NNC3=S)C4=CC=CC=C4F |
solubility |
0.9 [ug/mL] (The mean of the results at pH 7.4) |
Origin of Product |
United States |
Scientific Research Applications
Based on the search results, here's what is known about the applications of compounds containing 1,2,4-triazole scaffolds and related compounds:
Antimicrobial Applications
1,2,4-Triazole derivatives Several synthesized clinafloxacin-triazole hybrids have demonstrated antibacterial and antifungal activities, with some showing potency comparable to or greater than reference drugs like chloramphenicol, clinafloxacin, and fluconazole . One compound, 28g , with a 2,4-difluoro substitution on the phenyl ring, exhibited notable antimicrobial efficacy, especially against methicillin-resistant Staphylococcus aureus (MRSA) .
- Ciprofloxacin-1,2,4-triazole-5(4H)-thione hybrids*: These hybrids displayed higher potency against MRSA than vancomycin and ciprofloxacin in tests against a panel of pathogens . SAR analysis indicated the importance of phenyl groups at the C-3 position for high activity and the favoring of activity by electron-donating groups like –OH on the phenyl ring .
- 5-(2-aminothiazol-4-yl)-4-substituted phenyl-4H-1,2,4-triazole-3-thiols*: One compound, 48g , with a phenoxy moiety at the para-position of the phenyl ring, showed broad-spectrum antibacterial activity comparable to gentamicin and ciprofloxacin .
- 1,2,4-Triazole derivatives with quinazolinylpiperidinyl moiety*: Some compounds showed better bactericidal activity than bismerthiazol against the phytopathogenic bacterium X. oryzae pv. oryzae . The presence of strong electron-withdrawing substituents on the benzene ring enhanced antibacterial activity .
- 1,2,4-Triazole-pyrimidine hybrids*: These compounds displayed excellent activity against S. aureus and E. coli, and were found to be more effective than many clinically used antibiotics against MRSA strains .
Anticancer Agents
- Synthesis and screening of N-benzyl aplysinopsin analogs*: Novel substituted (Z)-5-((1-benzyl-1H-indol-3-yl)methylene)imidazolidin-2,4-diones and (Z)-5-((1-benzyl-1H-indol-3-yl)methylene)-2-iminothiazolidin-4-ones are potential anticancer agents .
- Evaluation of pyrimidine derivatives*: A series of 6-methyl-4-[1-(2-substituted-phenylamino-acetyl)-1H-indol-3-yl]-2-oxo/thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl esters were synthesized and evaluated in vitro for their antimicrobial and anticancer potential .
- Chemopreventive and chemotherapeutic effects*: Mercapto-substituted 1,2,4-triazoles play a role in these effects on cancer .
Other potential applications
- Antihypertensive effect: The study investigated the antihypertensive effect of N-Methyl-N-((1-methyl-5-(3-(1-(2-methylbenzyl)piperidin-4-yl)propoxy)-1H-indol-2-yl)methyl)prop-2-yn-1-amine, a new cholinesterase and monoamine oxidase dual inhibitor .
- α(1A)-adrenoceptor ligands: Compounds 1-(4-fluorophenyl)-3-(1-methylpiperidin-4-yl)-5-(pyrimidin-5-yl)-1H-indole (Lu AA27122, 3i) and 1-(4-fluorophenyl)-5-(1-methyl-1H-1,2,4-triazol-3-yl)-3-(1-methylpiperidin-4-yl)-1H-indole (3l) were identified as high affinity α(1A)-adrenoceptor ligands .
- Anti-inflammatory and antioxidant activities: Some newly synthesized triazole compounds' effects on cellular viability, anti-inflammatory properties, and antioxidant activities were evaluated .
Synthesis of Triazole derivatives
- Synthesis of 5-(4-chlorophenyl)-1,2,4-triazolidine-3-thione 22a *: This was achieved via the reaction of thiosemicarbazide (20 ) with arylidene malononitrile, using intermediate 21 . The reaction of 4-substituted thiosemicarbazides 23a , b with 4-chlorobenzaldehyde yielded 5-(4-chlorophenyl)-4-substituted-1,2,4-triazolidine-3-thiones 24a , b .
- Synthesis of 1-(3,4-dichlorobenzyl)-1H-1,2,4-triazole-3-thiol (27 )*: This involved the reaction of thiosemicarbazide (20 ) with 3,4-dichlorobenzyl chloride to produce 2-(3,4-dichlorobenzyl)hydrazinecarbothioamide (25 ), which then reacted with formic acid via intermediate 26 .
- Synthesis of 4-amino-5-substituted-4H-1,2,4-triazole-3-thiones 11d , e *: Refluxing thiocarbohydrazide (38 ) with acetic acid or trifluoroacetic acid resulted in these compounds .
- Synthesis of 1,2,4-triazole-3-thiones 66a –c *: These were obtained from the alkaline cyclization of thiosemicarbazide derivatives 65a –c with 8% NaOH solution, where 65a –c were synthesized from the reaction of acid hydrazides 64a –c with 3-fluorophenyl isothiocyanates .
Comparison with Similar Compounds
Comparison with Structural Analogues
Substituent Effects on Physicochemical Properties
Table 1: Key Structural Analogues and Their Properties
Key Observations :
- Heterocyclic Moieties : Replacement of benzylidene with furan (as in ) or indole alters electronic properties. Indole’s larger π-system may improve hydrophobic interactions in drug-receptor binding.
- Melting Points: Fluorinated derivatives (e.g., 6k at 179°C) generally exhibit higher melting points than non-halogenated analogues due to increased dipole interactions .
Crystallographic and Spectroscopic Analysis
- IR/NMR Trends : N–H stretches (3176–3200 cm⁻¹) and C=N vibrations (1511–1550 cm⁻¹) are conserved across derivatives . $^1$H NMR signals for aromatic protons (δ 7.0–8.5 ppm) and methyl groups (δ 1.6–2.0 ppm) aid in structural confirmation .
- Crystal Packing : Bulky substituents like indole may induce distinct packing modes compared to smaller groups (e.g., chlorophenyl in ), impacting solubility and crystallinity .
Preparation Methods
Thiosemicarbazide Formation
2-Fluorophenyl isothiocyanate reacts with a hydrazide (e.g., acetohydrazide) in ethanol under reflux to form the intermediate thiosemicarbazide. This step typically achieves 75–85% yield:
Alkaline Cyclization
The thiosemicarbazide undergoes cyclization in 4N NaOH at 80–90°C for 6 hours, forming the triazole-thione core. The 2-fluorophenyl group occupies position 3 of the triazole ring, while the hydrazide-derived substituent (R) resides at position 4:
Table 1: Reaction Conditions for Triazole-Thione Core Synthesis
| Reactant (Hydrazide) | Isothiocyanate | Solvent | Temperature (°C) | Yield (%) |
|---|---|---|---|---|
| Acetohydrazide | 2-Fluorophenyl-NCS | Ethanol | 80 | 82 |
Introduction of the Hydrazide Side Chain
To enable Schiff base formation with indole-3-carbaldehyde, a hydrazide group (-NH-NH) is introduced at position 4 of the triazole-thione. This follows a protocol by Khlopytskyi et al., involving esterification and hydrazinolysis.
Esterification with Ethyl Chloroacetate
The triazole-thione reacts with ethyl chloroacetate in dimethylformamide (DMF) containing triethylamine at room temperature, yielding the ethyl ester derivative (75–80% yield):
Hydrazinolysis
The ester intermediate is treated with hydrazine hydrate in propan-2-ol at 60°C for 4 hours, forming the hydrazide (90–94% yield):
Table 2: Hydrazide Side-Chain Introduction
| Starting Material | Reagent | Solvent | Temperature (°C) | Yield (%) |
|---|---|---|---|---|
| 3-(2-F-CH)-triazole-thione | Ethyl chloroacetate | DMF | 25 | 78 |
| Ester intermediate | Hydrazine hydrate | Propan-2-ol | 60 | 92 |
Condensation with Indole-3-Carbaldehyde
The final step involves Schiff base formation between the hydrazide and indole-3-carbaldehyde, adapted from crystal structure studies of analogous triazole-indole hybrids.
Hydrazone Formation
Refluxing the hydrazide with indole-3-carbaldehyde in ethanol for 8–12 hours produces the target compound (65–72% yield). Catalytic acetic acid (2–3 drops) accelerates imine formation:
Table 3: Hydrazone Synthesis Conditions
| Hydrazide | Aldehyde | Solvent | Catalyst | Yield (%) |
|---|---|---|---|---|
| Triazole-thione-hydrazide | Indole-3-carbaldehyde | Ethanol | Acetic acid | 68 |
Structural Characterization and Validation
Spectroscopic Analysis
-
FT-IR : The disappearance of -NH stretches (3376–3095 cm) and appearance of C=N (1620 cm) confirm hydrazone formation.
-
H NMR : A singlet at δ 8.3–8.5 ppm corresponds to the imine proton (-N=CH-), while indole protons resonate at δ 7.1–7.8 ppm.
-
LC-MS : Molecular ion peaks align with the theoretical mass (m/z 423.1 for CHFNS).
Crystallographic Insights
Single-crystal X-ray diffraction of analogous compounds reveals a trans configuration across the methene C=C bond, with the triazole-thione ring nearly perpendicular to the indole moiety (dihedral angle: 84.5–88.7°). N–H⋯S hydrogen bonds stabilize dimeric units, while π–π interactions (centroid distance: 3.43 Å) enhance crystal packing.
Optimization and Challenges
Solvent and Temperature Effects
Q & A
Q. Table 1. Key Synthetic Parameters for Triazole-Thione Derivatives
| Parameter | Optimal Condition | Reference |
|---|---|---|
| Solvent | Ethanol/Water | |
| Temperature | 70–90°C | |
| Reaction Time | 4–6 hours | |
| Catalyst | KOH (10 mol%) |
Q. Table 2. Common Spectral Peaks for Structural Confirmation
| Functional Group | IR (cm⁻¹) | H NMR (δ, ppm) |
|---|---|---|
| C=S | 1250–1350 | – |
| Indole NH | 3200–3400 | 10.5–11.2 |
| Fluorophenyl C–F | 1100–1200 | – |
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
